Cas no 1311938-28-9 (N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide)
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide
- Z1000012028
- EN300-26679581
- AKOS032971400
- 1311938-28-9
-
- Inchi: 1S/C13H13N3O2/c1-10(13(17)16(2)8-7-14)18-12-6-4-3-5-11(12)9-15/h3-6,10H,8H2,1-2H3
- InChI Key: WLILSGVSVAIYNV-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C#N)C(C)C(N(C)CC#N)=O
Computed Properties
- Exact Mass: 243.100776666g/mol
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 77.1Ų
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26679581-0.1g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26679581-0.25g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26679581-0.5g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26679581-1g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 90% | 1g |
$628.0 | 2023-09-12 | |
| Enamine | EN300-26679581-2.5g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26679581-5g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 90% | 5g |
$1821.0 | 2023-09-12 | |
| Enamine | EN300-26679581-10g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 90% | 10g |
$2701.0 | 2023-09-12 | |
| Enamine | EN300-26679581-0.05g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26679581-1.0g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 1.0g |
$628.0 | 2025-03-20 | |
| Enamine | EN300-26679581-10.0g |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide |
1311938-28-9 | 95.0% | 10.0g |
$2701.0 | 2025-03-20 |
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide
Research Briefing on N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide (CAS: 1311938-28-9) in Chemical Biology and Pharmaceutical Applications
N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide (CAS: 1311938-28-9) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyanomethyl and cyanophenoxy functional groups, has shown promising potential in various therapeutic applications, including but not limited to oncology and neurology. The molecular structure of this compound suggests its ability to interact with specific biological targets, making it a subject of intense investigation for drug discovery and development.
Recent studies have focused on elucidating the mechanism of action of N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide. Preliminary findings indicate that this compound exhibits inhibitory effects on certain kinase enzymes, which are often implicated in cancer cell proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule selectively inhibits the activity of protein kinase C (PKC) isoforms, particularly PKC-δ, which plays a critical role in apoptosis regulation. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and specificity of the compound to the ATP-binding site of PKC-δ.
In addition to its kinase inhibitory properties, N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide has also been investigated for its potential neuroprotective effects. A recent preclinical study conducted by researchers at a leading pharmaceutical institute reported that this compound could mitigate oxidative stress-induced neuronal damage in vitro. The study attributed this effect to the compound's ability to scavenge reactive oxygen species (ROS) and modulate the Nrf2-ARE signaling pathway, which is crucial for cellular defense against oxidative stress. These findings suggest that the compound may have therapeutic applications in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.
The synthesis and optimization of N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide have also been a focus of recent research. A 2022 patent application disclosed a novel synthetic route for this compound, highlighting improvements in yield and purity compared to previous methods. The patent emphasized the use of environmentally friendly solvents and catalysts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. Furthermore, structure-activity relationship (SAR) studies have identified key modifications to the compound's scaffold that enhance its pharmacokinetic properties, such as improved oral bioavailability and metabolic stability.
Despite these promising developments, challenges remain in the clinical translation of N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide. Current research is addressing issues such as off-target effects and potential toxicity, which are critical for ensuring the compound's safety and efficacy in human trials. For example, a recent toxicology study published in Toxicology and Applied Pharmacology evaluated the compound's hepatotoxicity profile in animal models, providing valuable insights into its safety margins. Ongoing research is also exploring combination therapies, where this compound is used alongside other therapeutic agents to enhance its efficacy and reduce resistance development.
In conclusion, N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide (CAS: 1311938-28-9) represents a promising candidate for further development in the pharmaceutical industry. Its dual functionality as a kinase inhibitor and neuroprotective agent, coupled with advancements in synthetic methodologies, positions it as a versatile molecule with broad therapeutic potential. Future research should focus on advancing preclinical studies, optimizing formulation strategies, and conducting rigorous safety assessments to pave the way for clinical trials. The continued exploration of this compound underscores the dynamic interplay between chemical biology and drug discovery, offering new avenues for addressing unmet medical needs.
1311938-28-9 (N-(cyanomethyl)-2-(2-cyanophenoxy)-N-methylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)